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Compound of Interest

Compound Name:

N-Methyl-1-

naphthalenemethylamine

hydrochloride

Cat. No.: B116682 Get Quote

An In-depth Technical Guide to N-Methyl-1-naphthalenemethylamine Hydrochloride

This guide provides a comprehensive overview of N-Methyl-1-naphthalenemethylamine
hydrochloride, a key intermediate in the synthesis of various pharmaceutical compounds. It is

intended for researchers, scientists, and professionals involved in drug development and

chemical synthesis.

Molecular Structure and Formula
N-Methyl-1-naphthalenemethylamine hydrochloride is the hydrochloride salt of N-Methyl-1-

naphthalenemethylamine. The structure consists of a naphthalene ring linked to a

methylaminomethyl group.

Molecular Formula: C₁₂H₁₄ClN[1][2]

Linear Formula: C₁₀H₇CH₂NHCH₃ · HCl

IUPAC Name: N-methyl-1-naphthalen-1-ylmethanamine;hydrochloride[2]

CAS Number: 65473-13-4[1]

Canonical SMILES: CNCC1=CC=CC2=CC=CC=C21.Cl[2]
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Physicochemical Properties
The following table summarizes the key physicochemical properties of N-Methyl-1-
naphthalenemethylamine hydrochloride.

Property Value Source

Molecular Weight 207.70 g/mol [1][2]

Appearance
White to cream powder or

crystalline powder
[3]

Melting Point
189-195 °C[3], 191-193 °C[4],

170 °C[5]

Boiling Point (Free Base) 287.9 °C at 760 mmHg [5]

Density (Free Base) 1.05 g/cm³ [5][6]

Water Solubility Soluble [5]

Exact Mass 207.0814771 g/mol [2]

Topological Polar Surface Area 12 Å² [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
1 [2]

Rotatable Bond Count 2 [2]

Applications
N-Methyl-1-naphthalenemethylamine hydrochloride is a crucial chemical intermediate. Its

primary applications include:

Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of antifungal

agents such as Terbinafine hydrochloride and Butenafine hydrochloride.[4] It is also known

as Terbinafine Related Compound A.[2]
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Analytical Reagent: It has been utilized as a reagent for the determination of isocyanates in

the air, which can be detected by UV or fluorescence methods.[7]

Experimental Protocols: Synthesis
The synthesis of N-Methyl-1-naphthalenemethylamine hydrochloride can be achieved

through several routes. Two common methods are detailed below.

Direct Synthesis from 1-(Chloromethyl)naphthalene
This method involves the direct reaction of 1-(chloromethyl)naphthalene with methylamine.

Protocol:

1-(Chloromethyl)naphthalene is reacted with methylamine in the presence of a base.

A phase transfer catalyst, such as tetrabutylammonium bromide, is used to facilitate the

reaction.[8]

The resulting free base, N-Methyl-1-naphthalenemethylamine, is isolated.

To obtain the hydrochloride salt, the free base is reacted with a source of HCl (e.g.,

hydrochloric acid) in a suitable solvent, such as acetone.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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